Cas no 12298-43-0 (Halloysite(Al2(Si2O7).xH2O))

• Product Name: Halloysite(Al2(Si2O7).xH2O)
• CAS No: 12298-43-0
• MF: Al₂H₈O₈Si₂
• MW: 246.192800521851
• CID: 206855
• PubChem ID: 6337008
• Update Time: 2025-11-01

Halloysite(Al2(Si2O7).xH2O) Chemical and Physical Properties

Names and Identifiers

• Halloysite(Al2(Si2O7).xH2O)
• aluminum,trihydroxy(trihydroxysilyloxy)silane,hydrate
• HALLOYSITE
• trihydroxysilyl trihydrogen orthosilicate - aluminum (1:2) hydrate
• CID 6337008
• 12298-43-0

• Inchi： 1S/2Al.H6O7Si2.H2O/c;;1-8(2,3)7-9(4,5)6;/h;;1-6H;1H2
• InChI Key： HPTYUNKZVDYXLP-UHFFFAOYSA-N
• SMILES： [Si](O)(O)(O)O[Si](O)(O)O.[Al].[Al].O

Computed Properties

• Exact Mass: 245.93864
• Monoisotopic Mass: 245.938847
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132

Experimental Properties

• PSA: 162.11
• LogP: -3.56130

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal oxoanionic compounds Post-transition metal silicates

Additional information on Halloysite(Al2(Si2O7).xH2O)

Halloysite (Al₂(Si₂O₇)·xH₂O): A Comprehensive Overview

The mineral Halloysite, chemically represented as Al₂(Si₂O₇)·xH₂O, is a naturally occurring hydrated aluminosilicate with unique physical and chemical properties that make it highly valuable in various industrial and environmental applications. This compound, often referred to as halloysite clay, is renowned for its layered structure, high surface area, and adsorption capabilities, which have been extensively studied in recent years to unlock its full potential.

Recent research has highlighted the exceptional properties of Halloysite in the field of nanotechnology. Scientists have discovered that the mineral can be transformed into nanotubes through a process known as thermal decomposition, resulting in materials with remarkable mechanical strength and thermal stability. These halloysite nanotubes have shown promise in applications such as drug delivery systems, catalysis, and energy storage devices, where their hollow structure and high aspect ratio are highly advantageous.

In addition to its nanotechnology applications, Halloysite has been extensively studied for its role in environmental remediation. Researchers have demonstrated that the mineral exhibits excellent adsorption capacities for heavy metals and organic pollutants, making it a cost-effective solution for water purification systems. The ability of Halloysite to form stable complexes with contaminants has been attributed to its layered structure and abundant hydroxyl groups, which provide numerous active sites for adsorption.

The mining and processing of Halloysite have also been subjects of recent advancements. Modern extraction techniques now focus on minimizing environmental impact while maximizing yield, ensuring sustainable production practices. Furthermore, the development of novel purification methods has enhanced the quality of extracted Halloysite, enabling its use in high-tech applications such as advanced ceramics and composite materials.

The versatility of Halloysite is further evident in its application in the construction industry. Its unique rheological properties make it an ideal additive for cement-based materials, improving workability and enhancing mechanical performance. Recent studies have also explored the use of Halloysite-based composites in lightweight construction materials, offering potential solutions for energy-efficient buildings.

In conclusion, Halloysite (Al₂(Si₂O₇)·xH₂O) stands out as a multifaceted material with a wide range of applications across various industries. Its exceptional properties continue to be explored through cutting-edge research, paving the way for innovative uses that address contemporary challenges in technology and sustainability.